Cas no 2228252-73-9 (3-(2,6-Dimethoxyphenoxy)-3-methylazetidine)

• Product Name: 3-(2,6-Dimethoxyphenoxy)-3-methylazetidine
• CAS No: 2228252-73-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5748802
• PubChem ID: 165669743
• Update Time: 2025-05-24

3-(2,6-Dimethoxyphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethoxyphenoxy)-3-methylazetidine
• EN300-1817557
• 2228252-73-9
• 3-(2,6-Dimethoxyphenoxy)-3-methylazetidine

• Inchi： 1S/C12H17NO3/c1-12(7-13-8-12)16-11-9(14-2)5-4-6-10(11)15-3/h4-6,13H,7-8H2,1-3H3
• InChI Key： JQSCXUNTERBADR-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CC=1OC)OC)C1(C)CNC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(2,6-Dimethoxyphenoxy)-3-methylazetidine

Comprehensive Overview of 3-(2,6-Dimethoxyphenoxy)-3-methylazetidine (CAS No. 2228252-73-9): Properties, Applications, and Research Insights

3-(2,6-Dimethoxyphenoxy)-3-methylazetidine (CAS No. 2228252-73-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This azetidine derivative combines a dimethoxyphenoxy moiety with a methyl-substituted azetidine ring, offering versatile reactivity for drug discovery and material science applications. Its molecular formula, C₁₂H₁₇NO₃, reflects a balance of lipophilicity and hydrogen-bonding capacity, making it valuable for medicinal chemistry optimization.

Recent studies highlight the compound's potential as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with trends in precision medicine. Researchers are particularly interested in its conformational rigidity, which may enhance binding selectivity—a critical factor in developing next-generation therapeutics with reduced off-target effects. The 2,6-dimethoxy substitution pattern on the phenyl ring contributes to metabolic stability, addressing a common challenge in small-molecule drug development.

From a synthetic chemistry perspective, CAS 2228252-73-9 serves as an intermediate for heterocyclic compound libraries, especially in fragment-based drug design (FBDD). Its sp³-rich character (Fsp³ = 0.58) meets modern criteria for three-dimensional drug scaffolds, contrasting with flat aromatic systems that dominate historical compound collections. This property aligns with current AI-driven molecular design trends, where algorithms prioritize structurally complex fragments for undruggable target exploration.

The compound's physicochemical properties—including a calculated LogP of 2.1 and polar surface area of 38.7 Ų—suggest favorable blood-brain barrier permeability, sparking interest in central nervous system (CNS) drug discovery. These characteristics address frequent search queries about "brain-penetrant small molecules" and "CNS drug design principles". Notably, the methylazetidine group may serve as a bioisostere for traditional amine functionalities while offering improved metabolic stability.

In agrochemical applications, 3-(2,6-dimethoxyphenoxy)-3-methylazetidine demonstrates potential as a precursor for plant growth regulators. The dimethoxy aromatic system mimics natural lignin derivatives, suggesting possible interactions with plant hormone pathways. This connects with growing interest in sustainable crop protection strategies and green chemistry alternatives to traditional pesticides.

Analytical characterization of CAS 2228252-73-9 typically involves LC-MS purity analysis (>95%) and NMR structural confirmation (notable signals: δ 6.5 ppm aromatic protons, δ 3.8 ppm methoxy groups). These quality control measures respond to industry demands for well-characterized research chemicals, a frequent concern in high-throughput screening workflows. The compound's stability under standard storage conditions (−20°C, desiccated) makes it practical for chemical biology studies.

Emerging computational studies suggest the azetidine nitrogen in this molecule may participate in intramolecular hydrogen bonding, potentially influencing its conformational landscape—a hot topic in molecular dynamics simulations. Such features are increasingly valued in allosteric modulator development, where subtle structural changes can dramatically alter biological activity.

As research continues, 3-(2,6-dimethoxyphenoxy)-3-methylazetidine exemplifies the shift toward saturated heterocycles in lead optimization. Its balanced properties address multiple drug-likeness parameters while offering synthetic handles for structure-activity relationship (SAR) exploration. The compound's growing role in fragment growing strategies and privileged structure development positions it as a noteworthy subject for both academic and industrial research programs.